(1,1-Dimethylallyl)carbamic acid tert-butyl ester

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• IUPAC Name: tert-butyl N-(2-methylbut-3-en-2-yl)carbamate
• InChI: InChI=1S/C10H19NO2/c1-7-10(5,6)11-8(12)13-9(2,3)4/h7H,1H2,2-6H3,(H,11,12)
• InChI Key: MQXYPUXSBGLOKY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC(C)(C)C=C

Description

(1,1-Dimethylallyl)carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C10H19NO2 and its molecular weight is 185.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a suspension of methyl triphenylphosphonium bromide (1.9 g, 5 mmol) in THF (25 mL) at −78° C. is added dropwise KHMDS (5 mmol, 11 mL of 0.5M solution). The mixture is stirred at 0° C. for 30 min then is recooled to −78° C. To this is added dropwise a solution of (1,1-dimethyl-2-oxo-ethyl)-carbamic acid tert-butyl ester (1.0 g, 5 mmol) in THF (5 mL). The mixture is stirred at −78° C. for 10 min then is allowed to warm to RT overnight. Water is added and the mixture is extracted with EtOAc. The organic phase is dried over magnesium sulfate and the solvent removed under reduced pressure. The resulting oil is purified by flash chromatography to give the title compound.

Synthesis routes and methods II

Procedure details